Cas no 1026054-64-7 (2-[[(6-methoxypyridin-3-yl)amino]methylidene]propanedinitrile)

• Product Name: 2-[[(6-methoxypyridin-3-yl)amino]methylidene]propanedinitrile
• CAS No: 1026054-64-7
• MF: C₁₀H₈N₄O
• MW: 200.196721076965
• MDL: MFCD00129263
• CID: 5205371
• Update Time: 2026-03-06

2-[[(6-methoxypyridin-3-yl)amino]methylidene]propanedinitrile Chemical and Physical Properties

Names and Identifiers

• 2-[[(6-methoxypyridin-3-yl)amino]methylidene]propanedinitrile

• MDL： MFCD00129263
• Inchi： 1S/C10H8N4O/c1-15-10-3-2-9(7-14-10)13-6-8(4-11)5-12/h2-3,6-7,13H,1H3
• InChI Key： OVDRECJMWFWVFZ-UHFFFAOYSA-N
• SMILES： C(#N)/C(=C/NC1=CC=C(OC)N=C1)/C#N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2-[[(6-methoxypyridin-3-yl)amino]methylidene]propanedinitrile

Comprehensive Overview of 2-[[(6-methoxypyridin-3-yl)amino]methylidene]propanedinitrile (CAS No. 1026054-64-7)

2-[[(6-methoxypyridin-3-yl)amino]methylidene]propanedinitrile, with the CAS number 1026054-64-7, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique propanedinitrile core and 6-methoxypyridin-3-yl moiety, exhibits versatile applications in drug discovery and advanced material synthesis. Researchers and industry professionals are increasingly exploring its potential due to its intriguing chemical properties and reactivity.

The molecular structure of 2-[[(6-methoxypyridin-3-yl)amino]methylidene]propanedinitrile features a methoxy-substituted pyridine ring, which enhances its solubility and stability in various solvents. This attribute makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of pharmaceutical agents and functional materials. The presence of the propanedinitrile group further contributes to its reactivity, enabling it to participate in a wide range of chemical transformations.

In recent years, the demand for high-purity chemical intermediates like 2-[[(6-methoxypyridin-3-yl)amino]methylidene]propanedinitrile has surged, driven by advancements in precision medicine and green chemistry. This compound is often discussed in the context of sustainable synthesis and catalysis, as researchers seek eco-friendly methods to produce it efficiently. Its role in heterocyclic chemistry is also noteworthy, as it serves as a building block for nitrogen-containing heterocycles, which are prevalent in many bioactive molecules.

One of the most frequently searched questions related to this compound is: "What are the applications of 2-[[(6-methoxypyridin-3-yl)amino]methylidene]propanedinitrile in drug development?" The answer lies in its ability to act as a precursor for kinase inhibitors and receptor modulators, which are critical in treating diseases such as cancer and inflammatory disorders. Additionally, its electron-withdrawing properties make it a candidate for designing organic semiconductors and photovoltaic materials, aligning with the growing interest in renewable energy technologies.

Another hot topic is the synthetic routes for 2-[[(6-methoxypyridin-3-yl)amino]methylidene]propanedinitrile. Researchers are optimizing one-pot reactions and microwave-assisted synthesis to improve yield and reduce waste. These methods are particularly relevant in the context of industrial-scale production, where efficiency and cost-effectiveness are paramount. The compound's CAS number 1026054-64-7 is often used in patent literature and academic papers, highlighting its importance in intellectual property and innovation.

From a spectroscopic perspective, 2-[[(6-methoxypyridin-3-yl)amino]methylidene]propanedinitrile exhibits distinct NMR and IR signatures, which are essential for quality control and structural verification. These analytical techniques are crucial for ensuring the compound's purity, especially when used in high-value applications. The methoxy group and cyano groups in its structure also contribute to its unique spectral properties, making it a subject of interest in analytical chemistry.

In summary, 2-[[(6-methoxypyridin-3-yl)amino]methylidene]propanedinitrile (CAS 1026054-64-7) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and green chemistry. Its structural features and reactivity profile make it a valuable tool for researchers aiming to develop next-generation therapeutics and advanced materials. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.